Cas no 680983-19-1 (N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide)

• Product Name: N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide
• CAS No: 680983-19-1
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 3079958
• PubChem ID: 3155806
• Update Time: 2025-06-27

N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide Chemical and Physical Properties

Names and Identifiers

• N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide
• 680983-19-1
• BAS 07323031
• N1-(Benzo[d][1,3]dioxol-5-ylmethyl)-N2,N2-diethyloxalamide
• SR-01000324247-1
• SR-01000324247
• AKOS000593530

• MDL： MFCD04343746
• Inchi： 1S/C14H18N2O4/c1-3-16(4-2)14(18)13(17)15-8-10-5-6-11-12(7-10)20-9-19-11/h5-7H,3-4,8-9H2,1-2H3,(H,15,17)
• InChI Key： QYFVWZLFPGNABM-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(C(N(CC)CC)=O)=O

Computed Properties

• Exact Mass: 278.12665706Da
• Monoisotopic Mass: 278.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide

Comprehensive Overview of N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide (CAS No. 680983-19-1)

N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide (CAS No. 680983-19-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of oxalamide derivatives, which are known for their versatility in pharmaceutical and agrochemical research. The presence of the benzo[1,3]dioxole moiety in its structure adds to its biochemical relevance, making it a subject of interest for researchers exploring novel bioactive molecules.

In the context of current scientific trends, N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide is often discussed in relation to its potential role in drug discovery and medicinal chemistry. With the growing demand for innovative therapeutic agents, compounds like this are being scrutinized for their ability to interact with biological targets. The diethyl-oxalamide component, in particular, is noteworthy for its potential to enhance molecular stability and bioavailability, which are critical factors in the development of new drugs. Researchers are also investigating its applicability in sustainable agriculture, where it could serve as a precursor for eco-friendly pesticides or growth regulators.

The synthesis and characterization of CAS No. 680983-19-1 involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry, to ensure purity and structural integrity. These methods are essential for verifying the compound's identity and assessing its suitability for further studies. Given the increasing focus on green chemistry, there is also interest in optimizing the synthesis process to minimize environmental impact, aligning with global sustainability goals.

From a commercial perspective, N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability can vary depending on factors such as purity, batch size, and regional demand. For researchers and industries looking to procure this compound, it is advisable to consult reliable suppliers who provide detailed technical data sheets and certificates of analysis to ensure quality compliance.

In summary, N-Benzo[1,3]dioxol-5-ylmethyl-N',N'-diethyl-oxalamide (CAS No. 680983-19-1) represents a fascinating area of study within organic and medicinal chemistry. Its structural features and potential applications make it a valuable candidate for ongoing research, particularly in the realms of drug development and sustainable agrochemicals. As scientific advancements continue, this compound may well play a pivotal role in addressing some of the most pressing challenges in these fields.